Cas no 2680829-24-5 (2-(Acetamidomethyl)oxolane-3-carboxylic acid)

• Product Name: 2-(Acetamidomethyl)oxolane-3-carboxylic acid
• CAS No: 2680829-24-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5650315
• PubChem ID: 165906286
• Update Time: 2025-07-22

2-(Acetamidomethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680829-24-5
• EN300-28271640
• 2-(acetamidomethyl)oxolane-3-carboxylic acid
• 2-(Acetamidomethyl)oxolane-3-carboxylic acid

• Inchi： 1S/C8H13NO4/c1-5(10)9-4-7-6(8(11)12)2-3-13-7/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： ZALREBWTCQVAHK-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)C1CNC(C)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Acetamidomethyl)oxolane-3-carboxylic acid

Research Briefing on 2-(Acetamidomethyl)oxolane-3-carboxylic acid (CAS: 2680829-24-5): Recent Advances and Applications in Chemical Biology and Medicine

2-(Acetamidomethyl)oxolane-3-carboxylic acid (CAS: 2680829-24-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its utility as a building block for peptide synthesis, a modulator of enzymatic activity, and a candidate for drug development. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring an oxolane (tetrahydrofuran) ring with an acetamidomethyl group and a carboxylic acid moiety, makes it a versatile intermediate in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a proline analog in peptide synthesis, enhancing the stability and bioavailability of peptide-based therapeutics. The study highlighted its role in improving the pharmacokinetic properties of cyclic peptides, which are increasingly being explored as alternatives to small-molecule drugs.

In addition to its synthetic utility, 2-(Acetamidomethyl)oxolane-3-carboxylic acid has shown promise as a modulator of key biological pathways. Research published in ACS Chemical Biology in early 2024 revealed its ability to selectively inhibit certain enzymes involved in inflammatory responses. The study employed molecular docking and kinetic assays to elucidate the compound's mechanism of action, suggesting its potential as a lead compound for developing anti-inflammatory agents.

Another area of interest is the compound's application in targeted drug delivery systems. A recent preprint on bioRxiv described its incorporation into nanoparticle formulations designed for site-specific release in tumor microenvironments. The study reported enhanced drug accumulation and reduced off-target effects in preclinical models, underscoring its potential in oncology therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's specificity and minimizing potential side effects. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Future directions include exploring its use in combination therapies and expanding its applications to other disease areas, such as neurodegenerative disorders and infectious diseases.

In conclusion, 2-(Acetamidomethyl)oxolane-3-carboxylic acid (CAS: 2680829-24-5) represents a valuable tool in chemical biology and drug discovery. Its multifaceted applications, from peptide synthesis to targeted therapy, highlight its versatility and potential impact on the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its clinical potential.